Cas no 1849324-88-4 (1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)-)

• Product Name: 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)-
• CAS No: 1849324-88-4
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 5285671
• Update Time: 2025-05-20

1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)-

• Inchi： 1S/C7H11ClN2S/c1-7(2,5-8)3-6-4-11-10-9-6/h4H,3,5H2,1-2H3
• InChI Key： IJDNNSNGWRBVJB-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C)(C)CCl)N=N1

Additional information on 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)-

Comprehensive Overview of 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- (CAS No. 1849324-88-4)

The compound 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- (CAS No. 1849324-88-4) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. As a derivative of the thiadiazole family, this compound features a five-membered ring containing sulfur and nitrogen atoms, which contributes to its chemical versatility. The presence of the 3-chloro-2,2-dimethylpropyl substituent further enhances its reactivity, making it a subject of interest in various research fields, including pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions about 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, as well as its shelf-life under different environmental conditions. Recent studies have highlighted the compound's stability in neutral pH environments, but it may degrade under extreme acidic or alkaline conditions. This information is particularly relevant for industries looking to incorporate this compound into long-term applications.

In the context of green chemistry and sustainable development, 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- has been explored as a potential intermediate for eco-friendly agrochemicals. With the growing demand for biodegradable pesticides, this compound's unique structure offers a promising avenue for developing less persistent alternatives to traditional crop protection agents. Its mechanism of action, which differs from conventional pesticides, could also help address the rising issue of pest resistance.

The pharmaceutical potential of 1,2,3-Thiadiazole derivatives has been another hot topic in scientific communities. While 4-(3-chloro-2,2-dimethylpropyl)- substitution hasn't been extensively studied for medicinal applications yet, analogous compounds have shown antimicrobial and anti-inflammatory properties. This has led to increased speculation about whether this particular derivative could be modified to enhance bioactivity while maintaining low toxicity profiles - a balance that's crucial for drug development.

From a materials science perspective, the thiadiazole core structure is known to contribute to interesting electronic properties. The chloro-dimethylpropyl side chain in this particular compound may influence its potential as a building block for organic semiconductors or conductive polymers. Researchers investigating organic electronics and flexible displays have shown curiosity about how such derivatives might perform in thin-film applications.

Analytical chemists frequently search for information about characterization techniques for 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)-. Modern spectroscopic methods including NMR, mass spectrometry, and X-ray crystallography have proven effective in determining its structure and purity. These techniques are particularly important for quality control in industrial settings where precise composition is critical for downstream applications.

The compound's solubility profile is another practical consideration that generates numerous queries. 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- demonstrates moderate solubility in common organic solvents like dichloromethane and ethyl acetate, but limited water solubility. This property influences formulation strategies, especially for potential agricultural or pharmaceutical uses where delivery systems need to be carefully designed.

In regulatory discussions, the environmental fate of thiadiazole derivatives remains an active area of investigation. While 1849324-88-4 hasn't been subject to extensive ecotoxicological studies yet, its structural relatives suggest it might undergo photodegradation under UV light. This characteristic could be advantageous for minimizing environmental persistence if the compound were to be used in outdoor applications.

The commercial availability of 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- is another common search topic. Currently produced in limited quantities by specialized chemical suppliers, its market presence reflects the niche research applications rather than large-scale industrial use. However, as interest grows in its potential applications, production scalability may become a more prominent discussion point.

Future research directions for this compound likely include more detailed investigations of its biological activity spectrum, exploration of its coordination chemistry with metals, and development of more efficient synthetic routes. The combination of its thiadiazole core with the sterically demanding 3-chloro-2,2-dimethylpropyl group creates unique opportunities for creating novel molecular architectures with tailored properties.

For researchers working with CAS No. 1849324-88-4, proper handling protocols remain essential despite its non-classification as hazardous. Standard laboratory precautions for organic compounds should be followed, including the use of personal protective equipment and adequate ventilation. The compound's material safety data sheet should be consulted for specific handling recommendations.

In conclusion, 1,2,3-Thiadiazole, 4-(3-chloro-2,2-dimethylpropyl)- represents an interesting case study in how subtle modifications to heterocyclic scaffolds can lead to compounds with diverse potential applications. Its ongoing investigation across multiple scientific disciplines demonstrates how fundamental chemical research continues to uncover opportunities for innovation in fields ranging from agriculture to advanced materials.